Cas no 105499-39-6 (2-Azetidinecarboxamide, (2S)-)

• Product Name: 2-Azetidinecarboxamide, (2S)-
• CAS No: 105499-39-6
• MF: C₄H₈N₂O
• MW: 100.119120597839
• CID: 1154282
• PubChem ID: 10197637
• Update Time: 2025-10-28

2-Azetidinecarboxamide, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxamide, (2S)-
• (2S)-Azetidine-2-carboxylic acid amide
• (S)-Azetidine-2-carboxamide
• (2S)-azetidine-2-carboxamide
• 105499-39-6
• AT40286
• SCHEMBL1055414
• AKOS006347235

• Inchi： 1S/C4H8N2O/c5-4(7)3-1-2-6-3/h3,6H,1-2H2,(H2,5,7)
• InChI Key： KKCWBKUOPJMUQV-UHFFFAOYSA-N
• SMILES： NC(C1NCC1)=O

Computed Properties

• Exact Mass: 100.063662883g/mol
• Monoisotopic Mass: 100.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Azetidinecarboxamide, (2S)-

Introduction to 2-Azetidinecarboxamide, (2S) (CAS No. 105499-39-6)

2-Azetidinecarboxamide, (2S), also known by its CAS number 105499-39-6, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The (2S) configuration of this compound imparts specific stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The structural formula of 2-Azetidinecarboxamide, (2S) is C4H7NO2, and it has a molecular weight of approximately 101.10 g/mol. The presence of the carboxamide functional group and the azetidine ring provides this compound with unique chemical reactivity and biological properties. These features make it an attractive candidate for various medicinal applications, particularly in the development of novel drugs targeting specific biological pathways.

Recent research has highlighted the potential of 2-Azetidinecarboxamide, (2S) in several therapeutic areas. One notable application is in the treatment of neurological disorders. Studies have shown that this compound can modulate certain neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Azetidinecarboxamide, (2S) exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its neurological applications, 2-Azetidinecarboxamide, (2S) has also been investigated for its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chiral nature of 2-Azetidinecarboxamide, (2S) is another critical aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological profiles compared to their enantiomers, and this can be leveraged to optimize drug efficacy and reduce side effects. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers synthesized and evaluated various enantiomers of azetidine derivatives, including 2-Azetidinecarboxamide, (2S). The results showed that the (2S) configuration was more potent in inhibiting specific enzymes involved in inflammatory pathways.

The synthesis of 2-Azetidinecarboxamide, (2S) has been extensively studied to develop efficient and scalable methods for its production. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during synthesis. A recent paper in the Tetrahedron Asymmetry journal described a novel asymmetric synthesis route using a chiral phosphoric acid catalyst, which achieved high enantioselectivity and yield.

Clinical trials involving 2-Azetidinecarboxamide, (2S) are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent for various diseases.

In conclusion, 2-Azetidinecarboxamide, (2S) (CAS No. 105499-39-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new drugs targeting neurological disorders, inflammatory diseases, and other therapeutic areas. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications.